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Compound of Interest

Compound Name: S-15261

Cat. No.: B1680370 Get Quote

This document provides essential safety and logistical information for the proper disposal of S-
15261, which are 8 x 12" 6 Mil Reclosable Bags made of Low-Density Polyethylene (LDPE).[1]

Adherence to these procedures is crucial for ensuring laboratory safety and environmental

responsibility.

Material Identification and Properties
S-15261 bags are made of Low-Density Polyethylene (LDPE), a thermoplastic polymer.[1]

Understanding the material's properties is essential for safe handling and disposal.

Table 1: Physical and Chemical Properties of S-15261 (LDPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1680370?utm_src=pdf-interest
https://www.benchchem.com/product/b1680370?utm_src=pdf-body
https://www.benchchem.com/product/b1680370?utm_src=pdf-body
https://www.uline.com/Product/Detail/S-15261/Reclosable-Poly-Bags/8-x-12-6-Mil-Reclosable-Bags
https://www.benchchem.com/product/b1680370?utm_src=pdf-body
https://www.uline.com/Product/Detail/S-15261/Reclosable-Poly-Bags/8-x-12-6-Mil-Reclosable-Bags
https://www.benchchem.com/product/b1680370?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Material Low-Density Polyethylene (LDPE)[1]

Melting Point / Range 106 – 112 °C (222.8 - 233.6 °F)[2]

Autoignition Temperature > 300 °C (> 572 °F)[2]

Boiling Point Not Applicable[2][3]

Flash Point Not Applicable[2][3]

Specific Gravity 0.91 – 0.93[2]

Solubility in Water Insoluble[2]

Solubility in Other Solvents
Soluble in hot aromatic and chlorinated

solvents[2]

| Odor | Odorless[2] |

Table 2: Safety and Handling Information
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Hazard Classification Details

OSHA/HCS Status
Not considered hazardous under normal
conditions of use.[3]

Primary Hazards
Presents a suffocation hazard, especially to

children.[4]

Fire Hazard

Combustible.[5] Dense smoke and hazardous

gases (carbon monoxide, carbon dioxide) can

be emitted when burned without sufficient

oxygen.[2]

Ingestion
Not expected to cause adverse effects in small

amounts but may be a choking hazard.[5]

Skin Contact

No known acute effects at room temperature.[5]

Molten polymer can cause severe thermal

burns.[5]

Eye Contact
Dust may cause mechanical irritation.[5] Vapors

from heated polymer may be irritating.[5]

| Inhalation | Negligible at room temperature.[5] Vapors from heated polymer can be irritating to

the respiratory tract.[5] |

Step-by-Step Disposal Procedures
The primary disposal methods for S-15261 (LDPE bags) are recycling and landfilling. The

preferred method is recycling, where available, to promote sustainability.

Step 1: Decontamination

Crucial First Step: Before disposal, ensure the bags are completely empty and free of any

chemical, biological, or radioactive contamination.

Cleaning Procedure: If the bags have contained non-hazardous materials, they should be

thoroughly cleaned. For chemical residues, follow appropriate institutional guidelines for

decontamination.
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Step 2: Segregation

Clean vs. Contaminated: Segregate clean, uncontaminated bags from those that are or may

be contaminated.

Recycling Stream: Only clean, dry, and empty LDPE bags should be placed in the recycling

stream.

Step 3: Recycling

Check Local Regulations: Verify with your institution's environmental health and safety (EHS)

department or local waste management authority if LDPE (Recycling #4) is accepted for

recycling.[1]

Collection: If recycling is an option, place the clean bags in the designated recycling bins.

Step 4: Landfill Disposal

For Contaminated or Non-Recyclable Bags: If the bags are contaminated with hazardous

materials or if recycling is not available, they must be disposed of as regular solid waste to a

landfill.

Packaging: Place the bags in the appropriate waste container for landfill disposal.

Step 5: Incineration (Special Cases)

Not a Recommended Standard Procedure: Incineration should only be considered if it is part

of a waste-to-energy program and is in accordance with local and institutional regulations.

Hazardous Fumes: Burning polyethylene can release toxic fumes, including carbon

monoxide and carbon dioxide, if not done in a controlled, high-temperature incinerator.[2]

Experimental Protocols
While "experimental protocols" in the context of a chemical substance do not directly apply to a

manufactured product like S-15261, the methodologies for determining its properties are

standardized material science tests. These include:
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Differential Scanning Calorimetry (DSC): To determine the melting point and other thermal

transitions.

Thermogravimetric Analysis (TGA): To determine the autoignition and decomposition

temperatures.

Pycnometry or Density Gradient Column: To measure the specific gravity.

Solvent Extraction and Gas Chromatography-Mass Spectrometry (GC-MS): To analyze

solubility and identify any volatile organic compounds.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of S-
15261 bags.
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Start: S-15261 Bag for Disposal

Step 1: Decontaminate Bag
(Ensure it is empty and clean)

Is the bag clean and
free of hazardous material?

Step 2: Check Local Recycling
(LDPE #4 Accepted?)

Yes

Step 4: Dispose in
General Solid Waste (Landfill)

No

Step 3: Place in
Designated Recycling Bin

Yes No

End: Recycled End: Landfilled

Click to download full resolution via product page

Caption: Disposal workflow for S-15261 LDPE bags.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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